2-Amino-2-methylbutanenitrile hydrochloride
Overview
Description
2-Amino-2-methylbutanenitrile hydrochloride is a chemical compound with the molecular formula (CH3)2CHCH(NH2)CN.HCl. It is also known as tert-butylglycine hydrochloride. The molecular weight of this compound is 134.61 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Amino-2-methylbutanenitrile hydrochloride consists of carbon ©, hydrogen (H), nitrogen (N), and chlorine (Cl) atoms. The molecular formula is C5H11ClN2 .Physical And Chemical Properties Analysis
The molecular weight of 2-Amino-2-methylbutanenitrile hydrochloride is 134.61 g/mol . More detailed physical and chemical properties are not available in the resources I found.Scientific Research Applications
Synthesis and Stability
- An important aspect of 2-Amino-2-methylbutanenitrile hydrochloride (1⋅HCl) is its use as a stable storage form of 4-Aminobutanenitrile, an intermediate in synthesizing treatments for neurological disorders like Parkinson’s and Alzheimer’s diseases (Capon et al., 2020). This stability at room temperature makes it a preferred form for storage and handling in industrial applications.
Pharmacological Activity
- In pharmaceutical research, derivatives of β-substituted γ-aminobutyric acid, such as 4-amino-3phenylbutanoic acid hydrochloride, are significant due to their high pharmacological activity. These compounds have various therapeutic applications, including as nootropics and myorelaxants (Vasil'eva et al., 2016).
Biofuel Production
- In bioengineering, 2-Amino-2-methylbutanenitrile hydrochloride is relevant in the context of producing biofuels like isobutanol. Studies have shown that modifying the cofactor dependence of pathway enzymes can lead to efficient anaerobic production of biofuels (Bastian et al., 2011).
Biosynthesis in Insects
- The compound plays a role in the biosynthesis of cyanogenic glucosides in butterflies and moths. It's incorporated into compounds like linamarin and lotaustralin, showing its importance in insect biochemistry (Davis & Nahrstedt, 1987).
Exercise Performance
- In sports science, derivatives of 2-Amino-2-methylbutanenitrile, such as 2-Nitrooxy Ethyl 2-Amino 3-Methylbutanoate, have been studied for their effects on resistance exercise performance and blood nitrate/nitrite levels in trained men (Bloomer et al., 2012).
Safety and Hazards
properties
IUPAC Name |
2-amino-2-methylbutanenitrile;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2.ClH/c1-3-5(2,7)4-6;/h3,7H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMEICJISPBNHCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C#N)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
134.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-2-methylbutanenitrile hydrochloride | |
CAS RN |
50846-37-2 |
Source
|
| Record name | Butanenitrile, 2-amino-2-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=50846-37-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-amino-2-methylbutanenitrile hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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